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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B1195949 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical intermediates is paramount. This guide provides essential safety and logistical

information for 3-Penten-2-one, a flammable and irritant α,β-unsaturated ketone. Adherence to

these protocols is critical for ensuring personnel safety and operational integrity in the

laboratory.

Immediate Safety and Hazard Information
Chemical Identity and Hazards: 3-Penten-2-one (CAS No. 625-33-2) is a colorless to pale

yellow liquid that is highly flammable and poses several health risks.[1][2] It is harmful in

contact with skin, causes skin and serious eye irritation, and may cause respiratory irritation.[1]

[3][4] It is also a lachrymator, meaning it can cause tearing.

Primary Routes of Exposure: The main routes of exposure are inhalation, skin contact, and eye

contact.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of 3-Penten-2-one is

fundamental to its safe handling. The following table summarizes key quantitative data. It is

important to note that specific occupational exposure limits (OELs), such as the Permissible

Exposure Limit (PEL) set by OSHA or the Threshold Limit Value (TLV) from ACGIH, have not

been established for this compound.
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Property Value Source

Molecular Formula C₅H₈O

Molecular Weight 84.12 g/mol

CAS Number 625-33-2

Appearance Colorless to pale yellow liquid

Boiling Point 122 °C (252 °F)

Density 0.861 g/cm³

Flash Point Not specified

Solubility
Soluble in water, acetone, and

ether.

OSHA PEL Not available

ACGIH TLV Not available

NIOSH REL Not available

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory when handling 3-
Penten-2-one to prevent exposure.
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PPE Category Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards. A face shield should also be

used for additional protection.

Hand Protection

Chemical-resistant gloves must be worn. While

specific breakthrough time data for 3-Penten-2-

one is not readily available, gloves made of

butyl rubber are generally recommended for

ketones. Nitrile gloves may offer short-term

splash protection but should be changed

immediately upon contact. Always inspect

gloves for integrity before use.

Skin and Body Protection

Wear a flame-retardant lab coat and impervious

clothing to prevent skin contact. Closed-toe

shoes are required. An emergency shower

should be readily accessible.

Respiratory Protection

All handling of 3-Penten-2-one should be

conducted in a certified chemical fume hood to

minimize inhalation of vapors. If exposure limits

are exceeded or if irritation is experienced, a

full-face respirator with an appropriate organic

vapor cartridge is necessary.

Operational and Disposal Plans: A Step-by-Step
Guide
The following protocols provide a systematic approach to the handling and disposal of 3-
Penten-2-one, designed to minimize risk at every stage.

Pre-Handling and Preparation
Information Review: Before beginning any work, thoroughly review the Safety Data Sheet

(SDS) for 3-Penten-2-one.
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Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with an

average face velocity of at least 100 feet per minute.

PPE Inspection: Don and inspect all required personal protective equipment for any defects.

Emergency Equipment Check: Confirm that an emergency eyewash station and safety

shower are unobstructed and operational.

Spill Kit Availability: Ensure a spill kit containing appropriate absorbent materials for

flammable liquids is readily accessible.

Handling Procedure
Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that all containers and equipment are properly grounded and bonded when

transferring the chemical.

Use of Non-Sparking Tools: Employ non-sparking tools for all operations, including opening

and closing containers.

Controlled Dispensing: Dispense the required amount of 3-Penten-2-one slowly and

carefully to avoid splashing.

Container Sealing: Keep the container tightly closed when not in use to minimize the release

of flammable vapors.

Maintain Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood,

at all times.

Spill and Emergency Response
Small Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, contain the spill with a non-flammable absorbent material (e.g.,

vermiculite, dry sand).
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Collect the absorbed material using non-sparking tools and place it in a designated,

sealed container for hazardous waste.

Clean the spill area with soap and water.

Large Spills:

Evacuate the laboratory immediately and alert safety personnel.

If safe to do so, remove all sources of ignition.

Follow established emergency procedures for your facility.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do so. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Disposal Plan
The disposal of 3-Penten-2-one and its contaminated waste must be handled in compliance

with all local, state, and federal regulations for hazardous waste.

Waste Collection:

Collect all waste containing 3-Penten-2-one, including contaminated absorbents and

disposable PPE, in a designated and properly labeled hazardous waste container.

The container must be leak-proof and kept closed.
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Waste Segregation:

Do not mix 3-Penten-2-one waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents.

Professional Disposal:

Arrange for the disposal of the hazardous waste through a licensed environmental waste

management company. Incineration in a permitted facility is a common disposal method

for flammable organic compounds.

Workflow for Safe Handling of 3-Penten-2-one
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Workflow for Safe Handling of 3-Penten-2-one
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Caption: Logical workflow for the safe handling of 3-Penten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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